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Compound of Interest

Compound Name: 2-Chloro-5-hydroxybenzaldehyde

Cat. No.: B104083

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-5-
hydroxybenzaldehyde

For the attention of: Researchers, scientists, and drug development professionals.

This technical document provides a comprehensive overview of the physical properties of 2-
Chloro-5-hydroxybenzaldehyde, with a focus on its melting and boiling points. It includes
detailed experimental protocols for the determination of these properties and illustrates its
application in synthetic chemistry.

Physicochemical Data

The key physical properties of 2-Chloro-5-hydroxybenzaldehyde (CAS No: 7310-94-3) are
summarized below. These values are crucial for its handling, purification, and use in synthetic

applications.
Property Value Source
Melting Point 110.5-111.5°C [1]
Boiling Point 272.4+£20.0 °C (Predicted)[1]
Molecular Formula C7HsCIO2 [11[2]
Molecular Weight 156.57 g/mol [1]
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental to verifying the purity and
identity of a chemical compound. The following sections detail standardized laboratory
procedures for these measurements.

Melting Point Determination

The melting point of an organic solid is the temperature at which it transitions from a solid to a
liquid phase. A sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound, while
impurities tend to depress and broaden the melting range.[1]

Methodology: Capillary Tube Method (Thiele Tube or Mel-Temp Apparatus)

o Sample Preparation: A small amount of the crystalline 2-Chloro-5-hydroxybenzaldehyde is
finely powdered. The open end of a glass capillary tube is pressed into the powder. The tube
is then tapped gently to pack the solid into the closed end, aiming for a sample height of 1-2
mm.[2][3]

e Apparatus Setup:

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or
thread, ensuring the sample is level with the thermometer bulb.[1][2] This assembly is then
immersed in a high-boiling point liquid (e.qg., paraffin or silicone oil) within a Thiele tube.
The side arm of the Thiele tube is designed to allow for uniform heating via convection
currents.[1]

o Mel-Temp Apparatus: The capillary tube is inserted into the heating block of the apparatus.
A thermometer is placed in the designated well to monitor the temperature.

e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C
per minute, especially when approaching the expected melting point.[1]

» Data Recording: Two temperatures are recorded:

o The temperature at which the first drop of liquid appears.
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o The temperature at which the entire sample has completely liquefied. This range
represents the melting point of the sample.[3]

 Verification: For accuracy, the determination should be repeated at least twice with fresh
samples until consistent values are obtained.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[4][5]

Methodology: Capillary Method (Thiele Tube)

Sample Preparation: A small quantity (a few milliliters) of the liquid sample is placed into a
small test tube (fusion tube). A capillary tube, sealed at one end, is placed into the fusion
tube with its open end downwards.[4][6][7]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and suspended in
a Thiele tube containing a heating liquid (e.qg., liquid paraffin).[4][7]

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and exit as bubbles.[7]

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube.[6] At this point, the heat source is removed.

Data Recording: As the apparatus cools, the stream of bubbles will slow down and stop. The
exact temperature at which the liquid begins to be drawn up into the capillary tube is
recorded. This temperature is the boiling point of the liquid.[4][7]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point
varies with pressure.[5]

Synthetic Applications and Workflow

2-Chloro-5-hydroxybenzaldehyde serves as a valuable starting material in medicinal
chemistry and agrochemistry. It is notably used as a reagent in the synthesis of p38 MAP
kinase inhibitors, which are investigated for the treatment of conditions like chronic obstructive
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pulmonary disease (COPD).[1] It is also utilized in the preparation of halogenated analogs of L-
meta-tyrosine, a biodegradable herbicide.[1]

The diagram below illustrates a generalized workflow for the synthesis of a potential p38 MAP
kinase inhibitor, starting from 2-Chloro-5-hydroxybenzaldehyde.
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Synthesis Workflow: p38 Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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